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Compound of Interest

Compound Name: 6-Fluoro-4-nitro-1H-indole

CAS No.: 1000340-83-9

Cat. No.: B1343721

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical and chemical

properties of 6-Fluoro-4-nitro-1H-indole, a heterocyclic compound of interest in medicinal

chemistry and materials science. The information is compiled from available chemical

databases and literature, presented for ease of use by professionals in research and

development.

Core Physical and Chemical Data
6-Fluoro-4-nitro-1H-indole is a substituted indole, a class of compounds prevalent in bioactive

molecules. The introduction of fluoro- and nitro- groups to the indole scaffold significantly

modifies its electronic and steric properties, influencing its reactivity and potential biological

activity.

General Properties
The fundamental physical and identifying properties of 6-Fluoro-4-nitro-1H-indole are

summarized below. The compound is commercially available as a dark brown powder.[1]
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Property Value Source

CAS Number 1000340-83-9 [1][2]

Molecular Formula C₈H₅FN₂O₂ [1]

Molecular Weight 180.14 g/mol [1]

Appearance Dark brown powder [1]

Purity Typically ≥97% [1]

IUPAC Name 6-fluoro-4-nitro-1H-indole [1]

Solubility and Thermal Properties
Detailed experimental data for properties such as melting point, boiling point, and specific

solvent solubility for 6-Fluoro-4-nitro-1H-indole are not readily available in the public literature

based on the conducted search. Generally, substituted indoles exhibit solubility in polar organic

solvents like DMSO, DMF, and acetone.[3] Their solubility in water is expected to be low.

Structural Information and Logical Relationships
The structure of 6-Fluoro-4-nitro-1H-indole consists of a bicyclic indole core, which is

substituted with a fluorine atom at position 6 and a nitro group at position 4. This specific

arrangement of functional groups dictates its chemical behavior.
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Figure 1: Structural components and their influence on the properties of 6-Fluoro-4-nitro-1H-
indole.

Experimental Protocols for Physical Property
Determination
While specific experimental data for 6-Fluoro-4-nitro-1H-indole is sparse, the following are

standard, detailed methodologies for determining the key physical properties of solid organic

compounds like it.

Melting Point Determination
The melting point is a critical indicator of purity. The procedure involves heating a small sample

of the solid and observing the temperature range over which it transitions to a liquid.[4]

Apparatus:

Mel-Temp apparatus or similar melting point device

Capillary tubes (sealed at one end)

Thermometer or digital temperature probe

Sample of the compound

Procedure:

Sample Preparation: A small amount of the dry, powdered compound is packed into the

bottom of a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting point. Then, the heating rate is slowed to 1-2°C per minute to ensure

thermal equilibrium.
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Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.[4] A pure compound typically exhibits

a sharp melting range of 1-2°C.

The general workflow for this experimental procedure is outlined below.
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Figure 2: Workflow for determining the melting point of a solid organic compound.
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Solubility Determination
Solubility is assessed by observing the dissolution of a solute in a given solvent. This property

is crucial for selecting appropriate solvents for reactions, purification, and formulation.[5][6]

Apparatus:

Small test tubes

Vortex mixer or stirring rod

Graduated pipettes or droppers

A selection of solvents (e.g., water, hexane, toluene, ethanol, acetone, DMSO)

Procedure:

Sample Preparation: Place a small, measured amount (e.g., 10 mg) of the compound into a

test tube.

Solvent Addition: Add a measured volume (e.g., 1 mL) of the chosen solvent to the test tube.

[7]

Mixing: Vigorously mix the contents using a vortex mixer or by stirring for a set period (e.g.,

1-2 minutes).

Observation: Visually inspect the mixture.

Soluble: The solid completely disappears, forming a clear solution.

Partially Soluble: Some solid remains, but a noticeable amount has dissolved.

Insoluble: The solid does not appear to dissolve at all.

Heating (Optional): If the compound is insoluble at room temperature, the mixture can be

gently heated to determine if solubility increases with temperature. Observe if the compound

precipitates upon cooling.
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Spectral Data
Specific ¹H NMR, ¹³C NMR, IR, or Mass Spectrometry data for 6-Fluoro-4-nitro-1H-indole
were not found in the surveyed literature. For novel or less-common compounds, this data must

typically be generated experimentally after synthesis. The expected ¹H NMR spectrum would

show characteristic signals for the indole ring protons, with chemical shifts influenced by the

electron-withdrawing effects of the fluoro and nitro substituents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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